dimethyl 4-hydroxy-4,5-diphenyl-4,5-dihydrofuran-2,3-dicarboxylate

• IUPAC Name: dimethyl 3-hydroxy-2,3-diphenyl-2H-furan-4,5-dicarboxylate
• InChI: InChI=1S/C20H18O6/c1-24-18(21)15-16(19(22)25-2)26-17(13-9-5-3-6-10-13)20(15,23)14-11-7-4-8-12-14/h3-12,17,23H,1-2H3
• InChI Key: SFXMNVXWLJAUFM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(OC(C1(C2=CC=CC=C2)O)C3=CC=CC=C3)C(=O)OC
• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol

Description

Dimethyl 4-hydroxy-4,5-diphenyl-4,5-dihydrofuran-2,3-dicarboxylate, also known as DHDFA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DHDFA is a member of the furan family and is synthesized through a multi-step process involving the reaction of several chemicals.

Mechanism of Action

The mechanism of action of dimethyl 4-hydroxy-4,5-diphenyl-4,5-dihydrofuran-2,3-dicarboxylate is not fully understood, but it is believed to act through several pathways. It has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer, leading to a reduction in the production of inflammatory cytokines and tumor growth.
Biochemical and Physiological Effects:
dimethyl 4-hydroxy-4,5-diphenyl-4,5-dihydrofuran-2,3-dicarboxylate has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which play a key role in the development of various inflammatory diseases. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using dimethyl 4-hydroxy-4,5-diphenyl-4,5-dihydrofuran-2,3-dicarboxylate in lab experiments is its ability to form stable complexes with various drugs, making it a potential candidate for drug delivery systems. However, the synthesis of dimethyl 4-hydroxy-4,5-diphenyl-4,5-dihydrofuran-2,3-dicarboxylate is a multi-step process, which can be time-consuming and expensive. Additionally, the mechanism of action of dimethyl 4-hydroxy-4,5-diphenyl-4,5-dihydrofuran-2,3-dicarboxylate is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of dimethyl 4-hydroxy-4,5-diphenyl-4,5-dihydrofuran-2,3-dicarboxylate. One potential area of research is the development of more efficient and cost-effective synthesis methods for dimethyl 4-hydroxy-4,5-diphenyl-4,5-dihydrofuran-2,3-dicarboxylate. Additionally, further studies are needed to fully understand the mechanism of action of dimethyl 4-hydroxy-4,5-diphenyl-4,5-dihydrofuran-2,3-dicarboxylate and its potential applications in drug delivery systems. Finally, more research is needed to explore the potential use of dimethyl 4-hydroxy-4,5-diphenyl-4,5-dihydrofuran-2,3-dicarboxylate in agriculture and materials science.

Scientific Research Applications

Dimethyl 4-hydroxy-4,5-diphenyl-4,5-dihydrofuran-2,3-dicarboxylate has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, dimethyl 4-hydroxy-4,5-diphenyl-4,5-dihydrofuran-2,3-dicarboxylate has shown promising results as an anti-inflammatory and anti-cancer agent. It has also been studied for its potential use in drug delivery systems due to its ability to form stable complexes with various drugs.